Cas no 2097964-04-8 (6-((4-fluorophenoxy)methyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-((4-fluorophenoxy)methyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 2097964-04-8
• MF: C₁₁H₉FN₂O₃
• MW: 236.199166059494
• CID: 5724090
• PubChem ID: 121205535
• Update Time: 2025-05-22

6-((4-fluorophenoxy)methyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• F1967-3619
• 2097964-04-8
• AKOS026714401
• 6-[(4-fluorophenoxy)methyl]-1H-pyrimidine-2,4-dione
• 6-((4-fluorophenoxy)methyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C11H9FN2O3/c12-7-1-3-9(4-2-7)17-6-8-5-10(15)14-11(16)13-8/h1-5H,6H2,(H2,13,14,15,16)
• InChI Key： RAYRGQDENJRSCJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC1=CC(NC(N1)=O)=O

Computed Properties

• Exact Mass: 236.05972032g/mol
• Monoisotopic Mass: 236.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.4Ų

Additional information on 6-((4-fluorophenoxy)methyl)pyrimidine-2,4(1H,3H)-dione

6-((4-Fluorophenoxy)methyl)pyrimidine-2,4(1H,3H)-dione: A Comprehensive Overview

6-((4-fluorophenoxy)methyl)pyrimidine-2,4(1H,3H)-dione, also known by its CAS registry number 2097964-04-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine dione derivatives, which have been extensively studied for their potential applications in drug development. The structure of this molecule is characterized by a pyrimidine ring system with two ketone groups at positions 2 and 4, and a substituent at position 6 that includes a fluorophenoxy group attached via a methylene bridge. This unique structure contributes to its diverse chemical properties and biological activities.

The synthesis of 6-((4-fluorophenoxy)methyl)pyrimidine-2,4(1H,3H)-dione typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such approaches are particularly valuable in the context of drug discovery, where rapid synthesis is often required for high-throughput screening.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that pyrimidine dione derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Specifically, 6-((4-fluorophenoxy)methyl)pyrimidine-2,4(1H,3H)-dione has been investigated for its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Recent research has highlighted its potential as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. The pyrimidine ring system is known for its ability to form stable supramolecular assemblies, which can be exploited in the design of novel materials with specific optical or electronic properties. Recent studies have explored the self-assembling behavior of 6-((4-fluorophenoxy)methyl)pyrimidine-2,4(1H,3H)-dione under various conditions, revealing its potential as a building block for functional materials.

The environmental impact of this compound is another area of active research. As concerns about chemical pollution continue to grow, understanding the fate and toxicity of synthetic compounds like 6-((4-fluorophenoxy)methyl)pyrimidine-2,4(1H,3H)-dione becomes increasingly important. Recent studies have assessed its biodegradability under simulated environmental conditions and found that it exhibits moderate biodegradation rates under aerobic conditions. These findings suggest that while the compound is not inherently hazardous to the environment under normal use conditions, further research is needed to fully understand its long-term ecological effects.

In conclusion, 6-((4-fluorophenoxy)methyl)pyrimidine-2,4(1H,3H)-dione, CAS number 2097964-04-8, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an important role in advancing both medicinal chemistry and materials science.